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Compound of Interest

Compound Name: 2-Methylbutanoic anhydride

Cat. No.: B074736

This technical guide provides an in-depth overview of the boiling point and density of 2-
methylbutanoic anhydride (CAS No: 1519-23-9), a key reagent in organic synthesis.[1][2]
The document is intended for researchers, scientists, and professionals in the field of drug
development and specialty chemical manufacturing. It details the methodologies for
determining these critical physical properties and presents relevant chemical synthesis
workflows.

Core Properties of 2-Methylbutanoic Anhydride

2-Methylbutanoic anhydride, also known as 2-methylbutyric anhydride, is an organic
compound derived from 2-methylbutyric acid.[2] It is a colorless to pale yellow liquid with a
characteristic odor.[2] Its primary ultility lies in its reactivity in acylation reactions, serving as a
precursor for the synthesis of various esters and amides, which are foundational in the
production of pharmaceuticals and agrochemicals.[2] The branched alkyl structure of the
molecule influences its physical properties, such as boiling point and solubility.[2]

Quantitative Data Summary

The boiling point and density of 2-methylbutanoic anhydride are crucial parameters for its
handling, purification, and application in chemical reactions. The following table summarizes
these properties as reported in the literature.
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Physical Property Value Conditions
Boiling Point 259.5 °C at 760 mmHg
180-182 °C at 5 mmHg

60 °C at 0.2 mmHg

Density 0.955 g/cm? Not Specified
0.934 g/mL at25°C

Data sourced from ChemNet and Sigma-Aldrich.[1][3]

Experimental Protocols

Accurate determination of boiling point and density is fundamental for the characterization and
quality control of chemical substances. The following sections detail standard laboratory

procedures for these measurements.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[4][5] This physical constant is indicative of a substance's volatility and purity.[6]

1. Capillary Method (Siwoloboff's Method)
This micro method is suitable for small quantities of liquid.

o Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube
(fusion tube), heating bath fluid (e.g., paraffin oil), and a heat source.[5]

e Procedure:
o A small amount of the 2-methylbutanoic anhydride is placed in the fusion tube.[6]

o A capillary tube, sealed at one end, is inverted and placed into the liquid in the fusion tube.

[6]L7]
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[e]

The fusion tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.[6]

o The assembly is placed in a Thiele tube filled with a heating bath fluid.[5]

o The Thiele tube is heated gently and uniformly.[6] As the temperature rises, air trapped in
the capillary tube will escape as a stream of bubbles.

o Heating is stopped when a rapid and continuous stream of bubbles emerges from the
capillary tube.[6]

o The temperature at which the liquid begins to enter the capillary tube upon cooling is
recorded as the boiling point.[5]

2. Simple Distillation Method

This method is used for larger volumes and can also serve as a purification step.

o Apparatus: Distillation flask, condenser, receiving flask, thermometer, and a heat source.[4]
e Procedure:

o Atleast 5 mL of the 2-methylbutanoic anhydride is placed in the distillation flask along
with boiling chips.[4]

o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm leading to the condenser.

o The flask is heated, and the liquid is brought to a boil.

o The temperature is recorded when the vapor temperature stabilizes during the collection
of the distillate. This stable temperature is the boiling point.[4] It is also recommended to
record the barometric pressure for accuracy.[4]

Determination of Density

Density is defined as the mass of a substance per unit of volume (p = m/V).[8] Itis a
fundamental physical property that is sensitive to temperature.[9]
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1. Gravimetric Method (Pycnometer/Density Bottle)
This method provides high accuracy for liquid density measurements.

o Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a
capillary tube), and an analytical balance.[9]

e Procedure:

o

The mass of the clean, dry, and empty pycnometer is accurately determined (m1).

o The pycnometer is filled with the 2-methylbutanoic anhydride, ensuring no air bubbles
are present. The stopper is inserted, and any excess liquid is carefully wiped from the
outside. The mass of the pycnometer filled with the sample is determined (mz2).

o The pycnometer is emptied, cleaned, and filled with a reference liquid of known density
(e.g., distilled water) at the same temperature. Its mass is then determined (ms).

o The density of the sample is calculated using the formula: p_sample = [(mz - m1) / (ms -
m1)] * p_reference

2. Buoyancy Method (Archimedes' Principle)

This technique involves measuring the buoyant force on an object of known volume when
immersed in the liquid.[10]

o Apparatus: An analytical balance, a sinker of known volume (e.g., a glass plummet), and a
temperature-controlled liquid bath.[10]

e Procedure:

o

The sinker is weighed in air.

[¢]

The sinker is then weighed while fully submerged in the 2-methylbutanoic anhydride.
[10]

[¢]

The difference in weight is equal to the weight of the displaced liquid.
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o The density is calculated by dividing the mass of the displaced liquid by the known volume
of the sinker.[10]

Logical and Experimental Workflows

The following diagrams illustrate the synthesis of 2-methylbutanoic anhydride and its
subsequent use in a common chemical reaction.

Synthesis of 2-Methylbutanoic Anhydride
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Caption: Synthesis of 2-Methylbutanoic Anhydride from its corresponding carboxylic acid.

Acylation Reaction using 2-Methylbutanoic Anhydride

Reactants Products

Nucleophile Process 2-Methylbutanoic Acid
(e.g., Alcohol or Amine) (By-product)
-—P

Nucleophilic Acyl Substitution

T
2-Methylbutanoic Anhydride Ester or Amide Product
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Caption: General workflow for an acylation reaction involving 2-Methylbutanoic Anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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